Cas no 1041389-28-9 (Nelfinavir sulfoxide)

• Product Name: Nelfinavir sulfoxide
• CAS No: 1041389-28-9
• MF: C₃₂H₄₅N₃O₅S
• MW: 583.781807661057
• CID: 833033
• PubChem ID: 71750982
• Update Time: 2025-10-18

Nelfinavir sulfoxide Chemical and Physical Properties

Names and Identifiers

• Nelfinavir sulfoxide
• Nelfinavir Related Compound A
• (3S,4aS,8aS)-2-[(2R,3R)-4-(benzenesulfinyl)-2-hydroxy-3-[(3-hydroxy-2-methylbenzoyl)amino]butyl]-N-tert-butyl-3,4,4a,5,6,7,8,8a-octahydro-1H-isoquinoline-3-carboxamide
• (3S,4aS,8aS)-N-tert-Butyl-2-[(2R,3R)-2-hydroxy-3-(3-hydroxy-2-methylbenzamido)-4-(phenylsulfinyl)butyl]decahydroisoquinoline-3-carboxamide
• Nelfinavir Sulfoxide IMpurity (IMpurity B)
• (3S,4aS,8aS)-N-(1,1-DiMethylethyl)decahydro-2-[(2R,3R)-2-hydroxy-3-[(3-hydroxy-2-Methylbenzoyl)aMino]-4-(phenylsulfinyl)butyl]-3-isoquinolinecarboxaMide
• Nelfinavir Related Compound A (15 mg) ((3S,4aS,8aS)-N-tert-Butyl-2-[(2R,3R)-2-hydroxy-3-(3-hydroxy-2-methylbenzamido)-4-(phenylsulfinyl)butyl]decahydroisoquinoline-3-carboxamide)
• J-001113
• (3S,4aS,8aS)-2-[(2R,3R)-4-(Benzenesulfinyl)-2-hydroxy-3-(3-hydroxy-2-methylbenzamido)butyl]-N-tert-butyldecahydroisoquinoline-3-carboxamide
• 1041389-28-9
• (3S,4aS,8aS)-N-(1,1-Dimethylethyl)decahydro-2-((2R,3R)-2-hydroxy-3-((3-hydroxy-2-methylbenzoyl)amino)-4-(phenylsulfinyl)butyl)-3-isoquinolinecarboxamide
• DTXSID70858171

• Inchi： 1S/C32H45N3O5S/c1-21-25(15-10-16-28(21)36)30(38)33-26(20-41(40)24-13-6-5-7-14-24)29(37)19-35-18-23-12-9-8-11-22(23)17-27(35)31(39)34-32(2,3)4/h5-7,10,13-16,22-23,26-27,29,36-37H,8-9,11-12,17-20H2,1-4H3,(H,33,38)(H,34,39)/t22-,23+,26-,27-,29+,41?/m0/s1
• InChI Key： RSOLVRGGAAUFHC-VSAYVLMCSA-N
• SMILES： S(C1C=CC=CC=1)(C[C@@H]([C@@H](CN1[C@H](C(NC(C)(C)C)=O)C[C@@H]2CCCC[C@@H]2C1)O)NC(C1C=CC=C(C=1C)O)=O)=O

Computed Properties

• Exact Mass: 583.30800
• Monoisotopic Mass: 583.30799272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 41
• Rotatable Bond Count: 10
• Complexity: 904
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 138Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (5.4E-3 g/L) (25 ºC),
• PSA: 145.16000
• LogP: 5.98180

Nelfinavir sulfoxide Security Information

• Hazardous Material transportation number：NONH for all modes of transport

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Nelfinavir sulfoxide

Professional Introduction to Nelfinavir sulfoxide (CAS No. 1041389-28-9)

Nelfinavir sulfoxide, a compound with the chemical identifier CAS No. 1041389-28-9, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This derivative of the well-known antiretroviral agent nelfinavir has garnered considerable attention due to its unique pharmacological properties and potential therapeutic applications. The sulfoxide moiety introduced into the molecular structure of nelfinavir not only modifies its pharmacokinetic profile but also enhances its interaction with biological targets, making it a promising candidate for further research and development.

The synthesis of Nelfinavir sulfoxide involves a series of carefully orchestrated chemical transformations that highlight the ingenuity of modern synthetic organic chemistry. The process typically begins with the oxidation of nelfinavir at specific sulfur atoms, resulting in the formation of the sulfoxide group. This step is critical as it not only alters the electronic properties of the molecule but also influences its solubility and metabolic stability. Recent advancements in catalytic systems have enabled more efficient and selective sulfoxidation reactions, thereby improving the overall yield and purity of Nelfinavir sulfoxide.

One of the most compelling aspects of Nelfinavir sulfoxide is its potential as a therapeutic agent. Preclinical studies have demonstrated that this compound exhibits enhanced binding affinity to its target proteins compared to its parent molecule. This improved binding affinity translates into greater therapeutic efficacy, making Nelfinavir sulfoxide an attractive option for treating a variety of diseases, particularly those involving protein-protein interactions. For instance, research has shown that Nelfinavir sulfoxide may have applications in oncology, where it can modulate the activity of key signaling pathways involved in cancer progression.

Moreover, the pharmacokinetic properties of Nelfinavir sulfoxide have been extensively studied to ensure optimal drug delivery and patient compliance. Unlike nelfinavir, which is known for its relatively short half-life, Nelfinavir sulfoxide exhibits improved bioavailability and prolonged circulation time in vivo. This extended half-life reduces the frequency of dosing, thereby enhancing patient convenience and adherence to therapy. Additionally, preliminary data suggest that Nelfinavir sulfoxide may exhibit lower toxicity profiles compared to existing treatments, offering a safer alternative for patients.

The role of computational chemistry in understanding the behavior of Nelfinavir sulfoxide cannot be overstated. Advanced computational methods, such as molecular dynamics simulations and quantum mechanical calculations, have been employed to elucidate the interactions between Nelfinavir sulfoxide and biological targets at an atomic level. These studies have provided valuable insights into the structural features that contribute to its pharmacological activity and have guided the design of novel derivatives with enhanced properties.

In conclusion, Nelfinavir sulfoxide (CAS No. 1041389-28-9) represents a significant breakthrough in pharmaceutical chemistry with far-reaching implications for medicine and biotechnology. Its unique molecular structure, coupled with its improved pharmacokinetic and pharmacodynamic properties, positions it as a promising candidate for clinical development. As research continues to uncover new applications for this compound, it is likely that Nelfinavir sulfoxide will play an increasingly important role in addressing some of today's most pressing medical challenges.